Cas no 1572931-79-3 (tert-butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate)

• Product Name: tert-butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate
• CAS No: 1572931-79-3
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5964837
• PubChem ID: 165993904
• Update Time: 2025-05-27

tert-butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate
• EN300-37396940
• 1572931-79-3

• Inchi： 1S/C14H26N2O2/c1-6-9-16(13(17)18-14(2,3)4)12-7-10-15(5)11-8-12/h6,12H,1,7-11H2,2-5H3
• InChI Key： SFAKKVUVNCGNKQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC=C)C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.8Ų

Additional information on tert-butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate

Research Brief on tert-Butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate (CAS: 1572931-79-3)

The compound tert-butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate (CAS: 1572931-79-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the piperidine ring and the allyl carbamate moiety, make it a versatile scaffold for the development of compounds targeting various biological pathways. Researchers have explored its utility in the design of kinase inhibitors, GPCR modulators, and other pharmacologically relevant agents.

One of the most notable advancements involves the use of this compound in the synthesis of small-molecule inhibitors for neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate exhibit promising activity against tau protein aggregation, a hallmark of Alzheimer's disease. The study employed a combination of in silico modeling and in vitro assays to optimize the compound's binding affinity and selectivity.

In addition to its therapeutic potential, recent research has also focused on improving the synthetic routes for tert-butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate. A team at the University of Cambridge reported a novel, high-yield synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is expected to facilitate large-scale production and further exploration of the compound's applications.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous preclinical studies. Ongoing research is focused on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity.

In conclusion, tert-butyl N-(1-methylpiperidin-4-yl)-N-(prop-2-en-1-yl)carbamate represents a promising scaffold for the development of novel therapeutics. Its versatility and potential applications in neurodegenerative diseases and other conditions underscore the importance of continued research in this area. Future studies should aim to elucidate the compound's mechanism of action and optimize its drug-like properties for clinical use.